8-Bromoimidazo[1,2-a]pyridine-6-carbonitrile

• IUPAC Name: 8-bromoimidazo[1,2-a]pyridine-6-carbonitrile
• InChI: InChI=1S/C8H4BrN3/c9-7-3-6(4-10)5-12-2-1-11-8(7)12/h1-3,5H
• InChI Key: DWOXNHVFPVGULV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(C=C(C2=N1)Br)C#N
• Molecular Formula: C8H4BrN3
• Molecular Weight: 222.04 g/mol

Description

8-Bromoimidazo[1,2-a]pyridine-6-carbonitrile is a heterocyclic organic compound with a molecular formula of C8H4BrN3. It has a molecular weight of 222.04. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for 8-Bromoimidazo[1,2-a]pyridine-6-carbonitrile is 1S/C8H4BrN3/c9-7-3-6(4-10)5-12-2-1-11-8(7)12/h1-3,5H. This code provides a standard way to encode the compound’s molecular structure.

Chemical Reactions Analysis

While specific chemical reactions involving 8-Bromoimidazo[1,2-a]pyridine-6-carbonitrile are not detailed in the searched resources, imidazo[1,2-a]pyridines have been synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions.

Physical And Chemical Properties Analysis

8-Bromoimidazo[1,2-a]pyridine-6-carbonitrile is a solid at room temperature. It has a boiling point of 184-186°C. The compound’s molecular weight is 222.04.

Scientific Research Applications

Chemistry and Properties

Heterocyclic compounds, including those related to imidazo[1,2-a]pyridines, exhibit a wide range of chemical and physical properties. These compounds serve as essential scaffolds in organic synthesis, offering versatile intermediates for developing new chemical entities. The review by Boča et al. (2011) delves into the chemistry of compounds containing 2,2′-pyridine-2,6-diylbis(1H-benzimidazole) and their complexes, highlighting their preparation, properties, and potential areas for future investigation Boča, Jameson, & Linert, 2011.

Biological and Electrochemical Activity

Li et al. (2019) focus on the diversity of heterocyclic N-oxide molecules, emphasizing their significance in organic synthesis, catalysis, and drug applications. This review showcases the importance of heterocyclic derivatives, including imidazo[1,2-a]pyridines, in various medicinal and synthetic applications, illustrating their role in developing anticancer, antibacterial, and anti-inflammatory agents Li et al., 2019.

Synthesis and Medicinal Aspects

Cherukupalli et al. (2017) provide an extensive review of the synthetic and medicinal aspects of pyrazolo[1,5-a]pyrimidine scaffold, which shares structural similarities with imidazo[1,2-a]pyridines. The review outlines the scaffold's broad range of medicinal properties, including anticancer and anti-inflammatory activities, and highlights the potential for further exploration of this class of compounds in drug development Cherukupalli et al., 2017.

Optoelectronic Materials

Lipunova et al. (2018) discuss the application of quinazolines and pyrimidines, which are closely related to imidazo[1,2-a]pyridines, in optoelectronic materials. The review highlights the utility of incorporating quinazoline and pyrimidine fragments into π-extended conjugated systems for developing novel optoelectronic materials, demonstrating the versatility of these heterocyclic compounds beyond their biological applications Lipunova, Nosova, Charushin, & Chupakhin, 2018.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260), wearing protective gloves/protective clothing/eye protection/face protection (P280), and using only outdoors or in a well-ventilated area (P271).

Future Directions

Imidazo[1,2-a]pyridine, the core structure of 8-Bromoimidazo[1,2-a]pyridine-6-carbonitrile, has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. Some imidazo[1,2-a]pyridine compounds exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, the future directions for 8-Bromoimidazo[1,2-a]pyridine-6-carbonitrile could potentially involve further exploration of its medicinal applications.